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Abstract

This technical guide provides a comprehensive overview of the nuclear properties of Copper-
65 (°>Cu), a stable isotope of copper. It is intended for researchers, scientists, and drug
development professionals who require a detailed understanding of this nuclide for applications
in nuclear medicine, materials science, and metabolic research. This document summarizes
key quantitative data, outlines detailed experimental protocols for the determination of its
nuclear characteristics, and presents visual workflows for its application in radiopharmaceutical
production and metabolic studies.

Introduction

Copper-65 is one of two stable isotopes of copper, the other being Copper-63. Comprising
approximately 30.83% of natural copper, 6>Cu plays a significant role in various scientific and
industrial fields.[1][2] Its nuclear properties make it a valuable tool in tracer studies for copper
metabolism and as a precursor for the production of the medically significant radioisotope
Copper-64 (°4Cu).[3][4] This guide aims to consolidate the fundamental nuclear data of ¢>Cu
and provide detailed methodologies for its characterization and use.

Nuclear Properties of Copper-65
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The fundamental nuclear properties of Copper-65 are summarized in the table below. These
properties are critical for understanding its behavior in nuclear reactions and its applications in
various analytical techniques.

Property Value Units
Atomic Mass 64.9277895 Da
Isotopic Abundance 30.83 %
Nuclear Spin (1) 3/2

Parity Negative (-)

Half-life Stable

Decay Modes None

Magnetic Dipole Moment (u) +2.3817 uUN
Electric Quadrupole Moment 0105 b

Q)

Neutron Number (N) 36

Proton Number (2) 29

Mass Excess -67263.661 keV
Binding Energy per Nucleon 8.757096 MeV
Thermal Neutron Capture 017 barmns

Cross Section (0)

Experimental Protocols for Property Determination

The accurate determination of the nuclear properties of Copper-65 relies on a suite of
sophisticated experimental techniques. This section details the methodologies for measuring
key parameters.

Determination of Isotopic Abundance via Mass
Spectrometry
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The relative abundance of Copper-65 is precisely determined using Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS).[5][6]

Methodology:

o Sample Preparation: A sample of natural copper is dissolved in a suitable acid, typically nitric
acid (HNO:s), to create an aqueous solution. The concentration is adjusted to fall within the
optimal range for the instrument, usually around 1 pg/g.[6]

 Internal Standard: An internal standard, such as Gallium (Ga), is added to the sample and
standard solutions to correct for instrumental mass bias.[6]

e Instrumentation: A high-resolution MC-ICP-MS instrument is employed. The sample solution
is introduced into the plasma, where it is ionized.

» lon Detection: The resulting ions are accelerated and guided into a magnetic sector that
separates them based on their mass-to-charge ratio. The ion beams of 63Cu and ®>Cu are
simultaneously collected by different Faraday cups.

» Data Analysis: The ratio of the ion currents for ®>Cu and ®3Cu is measured. The standard-
sample bracketing method is used for calibration, where the sample measurement is
bracketed by measurements of a certified reference material with a known isotopic
composition (e.g., NIST SRM 976).[7] The isotopic abundance is then calculated from the
measured ratio.

Determination of Nuclear Spin and Parity via Nuclear
Magnetic Resonance (NMR)

The nuclear spin and parity of Copper-65 are determined using Nuclear Magnetic Resonance
(NMR) spectroscopy.[8][9]

Methodology:

o Sample Preparation: A sample containing Copper-65, often in a liquid or solid-state
compound, is placed in a strong, uniform external magnetic field (Bo).
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e Instrumentation: An NMR spectrometer is used, which consists of a powerful magnet, a
radiofrequency (RF) transmitter, a detector, and a data acquisition system.

» Excitation: The nuclei of 6>Cu, possessing a non-zero spin, align with the external magnetic
field in one of 2I+1 possible orientations (in this case, 4 orientations for a spin of 3/2). An RF
pulse is applied at the Larmor frequency of the ®>Cu nucleus, which causes a transition
between these energy levels.

» Signal Detection: When the nuclei relax back to their lower energy state, they emit an RF
signal, which is detected by the receiver coil. This signal is known as the Free Induction
Decay (FID).

o Data Analysis: The FID is a time-domain signal that is converted to a frequency-domain
spectrum using a Fourier transform. The resulting NMR spectrum shows resonance peaks.
The number and splitting of these peaks, along with the selection rules for nuclear
transitions, allow for the determination of the nuclear spin quantum number (I). The parity is
inferred from the nuclear shell model and is consistent with the observed nuclear properties.

Determination of Neutron Capture Cross Section via
Neutron Activation Analysis

The thermal neutron capture cross-section of Copper-65 is a measure of the probability of a
65Cu nucleus capturing a thermal neutron. It is commonly measured using the activation
method.[10][11]

Methodology:

e Sample Preparation and Irradiation: A known mass of a high-purity Copper-65 sample is
exposed to a well-characterized flux of thermal neutrons in a nuclear reactor or from a
neutron source.[10] The irradiation time is precisely recorded.

« Activation: The 65Cu nuclei capture neutrons, forming the radioactive isotope Copper-66
(°6Cu) via the reaction: ¢>Cu(n,y)®eCu.

o Activity Measurement: After irradiation, the sample is removed and its radioactivity is
measured using a high-resolution gamma-ray spectrometer, typically a High-Purity
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Germanium (HPGe) detector. The characteristic gamma rays emitted from the decay of ¢¢Cu
are counted.

o Data Analysis: The activity of the ¢°Cu is proportional to the neutron flux, the number of ¢>Cu
target atoms, and the neutron capture cross-section. By measuring the activity and knowing
the other parameters, the cross-section can be calculated. The decay rate is monitored over
time to confirm the half-life of ¢Cu and ensure the measured activity is not from other
contaminants.

Applications and Workflows

Copper-65 serves as a crucial starting material for the production of the diagnostic and
therapeutic radioisotope Copper-64. It is also used as a stable tracer in metabolic studies.

Production of Copper-64 from Copper-65

Copper-64 is a positron-emitting radionuclide with a 12.7-hour half-life, making it suitable for
Positron Emission Tomography (PET) imaging.[4] One production route involves the neutron
capture reaction on Copper-63, but a common method for producing high-specific-activity 4Cu
is through the proton bombardment of enriched Nickel-64. However, >Cu can also be used as
a target material in certain production pathways. A conceptual workflow for its potential use is
outlined below.
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Caption: Workflow for the conceptual production of 64Cu using a ¢>Cu target.
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Copper-65 in Metabolic Studies

The stable nature of Copper-65 makes it an excellent non-radioactive tracer for studying
copper metabolism in humans, including absorption, distribution, and excretion.[12][13]
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Caption: Experimental workflow for a human copper metabolism study using ¢>Cu as a stable
isotope tracer.

Conclusion

Copper-65 is a stable isotope with well-defined nuclear properties that underpin its use in a
range of scientific disciplines. Its characterization through techniques such as mass
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spectrometry and NMR provides the foundational data necessary for its application. As a
precursor for the production of medical radioisotopes and as a tracer in biological systems,
65Cu continues to be an invaluable tool for researchers and professionals in the fields of
nuclear science and drug development. This guide has provided a consolidated resource of its
key nuclear data and the experimental methodologies essential for its study and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Nuclear Properties
of Copper-65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577637#what-are-the-nuclear-properties-of-copper-
65]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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